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Compound of Interest

Compound Name: Bongardol

Cat. No.: B179853

Introduction

Bongardol (CAS 123690-76-6), with the IUPAC name 2-(4-hydroxyphenyl)ethyl
octacosanoate, is a phenolic fatty acid ester. It is a natural product that has been isolated from
the tubers of Bongardia chrysogonum (L.) Spach, a plant used in traditional medicine for
various ailments. This technical guide provides a comprehensive overview of the known
properties of Bongardol and the biological activities associated with its natural source,
intended for researchers, scientists, and drug development professionals. While extensive
research exists on the extracts of Bongardia chrysogonum, it is important to note that specific

pharmacological and toxicological data for isolated Bongardol are limited in publicly available
scientific literature.

Physicochemical Properties of Bongardol

Bongardol is characterized as a powder that is soluble in organic solvents but insoluble in
water. Its long alkyl chain imparts significant lipophilicity.
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Property Value Source(s)

CAS Number 123690-76-6 [11[2]

Molecular Formula C36H6403 [1][2]

Molecular Weight 544.89 g/mol [11[2]
2-(4-hydroxyphenyl)ethyl

UPAC Name oc(tac:/sanozi)e e 12

Appearance Powder [1]
Soluble in organic solvents

Solubility (e.g., ethanol, benzene), [1]
insoluble in water.

Boiling Point (predicted) 627.8 °C at 760 mmHg [1]

Storage Condition 2-8°C [1]

Predicted PSA 46.53 [3]

Predicted XLogP3 155 [3]

Biological Activities of Bongardia chrysogonum

Extracts Containing Bongardol

While data on the isolated Bongardol is scarce, various extracts of Bongardia chrysogonum,

where Bongardol is a known constituent, have been investigated for their pharmacological

properties. These studies provide context for the potential bioactivity of its components.

Antioxidant Activity

Extracts from the leaves, stems, and tubers of Bongardia chrysogonum have demonstrated

significant antioxidant activity in various in vitro assays. The leaf extracts, in particular, showed

the highest radical scavenging activities.
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Plant Part and

Assay IC50 Value (pg/mL) Source
Extract

DPPH Radical

) Stem (Ethanol) 46.85 + 0.19 [4]
Scavenging
ABTS Radical

) Leaf (Ethanol) 73.28 +£0.17 [4]
Scavenging

Anticancer Activity

Ethanolic and water extracts from the tubers of Bongardia chrysogonum have been shown to
possess cytotoxic activity against several human cancer cell lines. The tuber ethanol extract
was found to be most potent against MCF-7 breast cancer cells.

Plant Part and

Cell Line IC50 Value (ug/imL)  Source
Extract
A549 (Lung
) Tuber (Water) 49.31 £ 0.09 [5]
Carcinoma)

MCF-7 (Breast

) Tuber (Ethanol) 28.36 + 0.04 [5]
Adenocarcinoma)

C6 (Brain Glioma) Tuber (Water) 55.42 +0.12 [5]

Neuroprotective Activity (Cholinesterase Inhibition)

Extracts from Bongardia chrysogonum have been evaluated for their potential to inhibit
acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), enzymes relevant to the
pathology of Alzheimer's disease. The tuber water extract exhibited the highest inhibitory

activity.
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Plant Part and Inhibition at 400
Enzyme Source
Extract pg/mL (%)
Acetylcholinesterase
Tuber (Water) 83.81 +£0.33 [5]
(AChE)
Butyrylcholinesterase
Tuber (Water) 62.14 + 0.60 [5]
(BChE)
Spasmolytic Activity

In traditional medicine, Bongardia chrysogonum tubers are used to treat gastrointestinal
disorders.[2] Scientific studies have provided evidence for the spasmolytic (antispasmodic)
activity of its extracts. An ethanolic extract of the tubers was shown to attenuate contractions in
isolated rat duodenum induced by acetylcholine, KCI, and BaCl2.[2][3] This suggests a
mechanism possibly involving the blockade of muscarinic receptors and/or interference with
calcium influx.[2][3]

Experimental Protocols

Detailed experimental protocols for the biological activities of Bongardia chrysogonum extracts
are described in the cited literature. The following provides a summary of the general
methodologies used.

Antioxidant Activity Assays (DPPH and ABTYS)

e DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay: This assay is based on the
ability of an antioxidant to donate an electron to the stable DPPH radical, causing a color
change that is measured spectrophotometrically.

e ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Scavenging Assay:
This assay involves the generation of the ABTS radical cation, which is then reduced by the
antioxidant, leading to a decrease in absorbance that is measured to determine the
scavenging capacity.

Anticancer Activity Assay (MTT Assay)
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e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay: This colorimetric
assay measures the metabolic activity of cells. Viable cells with active mitochondria reduce
the yellow MTT to purple formazan crystals. The amount of formazan produced is
proportional to the number of living cells and is quantified by measuring the absorbance at a
specific wavelength.

Cholinesterase Inhibition Assay

» This spectrophotometric method, based on Ellman's reaction, is used to measure the activity
of AChE and BChE. The enzyme hydrolyzes a substrate (e.g., acetylthiocholine iodide) to
produce thiocholine, which then reacts with DTNB (5,5'-dithio-bis(2-nitrobenzoic acid)) to
produce a yellow-colored anion, the absorbance of which is monitored over time.

Spasmolytic Activity Assay

 Isolated Tissue Preparation: A segment of an animal's intestine (e.g., rat duodenum) is
isolated and mounted in an organ bath containing a physiological salt solution, maintained at
a constant temperature and aerated.

» Contraction Measurement: The tissue's contractions are recorded using an isotonic
transducer connected to a data acquisition system.

e Spasmogen-Induced Contractions: Spasmogens such as acetylcholine, KCI, or BaCl2 are
added to the organ bath to induce contractions. The ability of the plant extract to inhibit these
contractions is then measured.

Visualizations
Experimental Workflow for Bioactivity Screening

Caption: General workflow for the extraction and bioactivity screening of Bongardia
chrysogonum.

Postulated Mechanism of Spasmolytic Activity

Caption: Hypothesized mechanism of the spasmolytic action of Bongardia chrysogonum
extract.
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Conclusion

Bongardol is a natural phenolic fatty acid ester with defined physicochemical properties,
isolated from Bongardia chrysogonum. While specific biological data on the pure compound is
lacking, extracts from its source plant exhibit a range of promising pharmacological activities,
including antioxidant, anticancer, neuroprotective, and spasmolytic effects. These findings
provide a strong rationale for further investigation into the individual phytochemical constituents
of Bongardia chrysogonum, including Bongardol, to elucidate their specific contributions to the
observed bioactivities and to explore their potential as therapeutic agents. Future research
should focus on the isolation and comprehensive pharmacological and toxicological profiling of
Bongardol to determine its potential for drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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